Cas no 1805923-21-0 (5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine
• CAS No: 1805923-21-0
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4807252
• Update Time: 2025-06-08

5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine

• Inchi： 1S/C9H8F2N2O/c1-5-6(4-12)3-7(14-2)8(13-5)9(10)11/h3,9H,1-2H3
• InChI Key： VPOLKLFRMMGURN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine

Introduction to 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine (CAS No. 1805923-21-0)

5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine (CAS No. 1805923-21-0) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential applications in drug discovery and development.

The molecular structure of 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine is characterized by a pyridine ring substituted with a cyano group, a difluoromethyl group, a methoxy group, and a methyl group. These functional groups contribute to the compound's unique chemical properties and biological activities, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine in several areas of medicinal chemistry. For instance, its cyano group and difluoromethyl substituents have been shown to enhance the compound's metabolic stability and pharmacokinetic properties, which are crucial for the development of effective therapeutic agents. Additionally, the methoxy and methyl groups contribute to the compound's lipophilicity, further enhancing its ability to cross biological membranes and reach target sites within cells.

In the context of drug discovery, 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine has been investigated for its potential as a lead compound in the development of new drugs. Research has demonstrated that this compound exhibits promising activity against various targets, including enzymes and receptors involved in disease pathways. For example, studies have shown that it can inhibit specific kinases, which are key players in signaling pathways associated with cancer and inflammatory diseases.

Beyond its potential as a therapeutic agent, 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine has also been explored for its use as a chemical probe in biological research. Chemical probes are essential tools for understanding the function of proteins and other biomolecules in living systems. The unique combination of functional groups in this compound allows it to interact selectively with specific targets, making it an ideal candidate for probing biological processes at the molecular level.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine has been optimized through various synthetic routes, ensuring high yields and purity levels. These synthetic methods involve well-established chemical transformations such as nucleophilic substitution, coupling reactions, and functional group manipulations. The ability to produce this compound efficiently on a large scale is crucial for its widespread use in both academic and industrial settings.

In terms of safety and handling, 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine should be managed with standard laboratory precautions due to its chemical reactivity and potential health effects. Researchers working with this compound are advised to follow best practices for handling hazardous chemicals, including the use of personal protective equipment (PPE) and proper storage conditions.

The future prospects for 5-Cyano-2-(difluoromethyl)-3-methoxy-6-methylpyridine are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and explore new applications in medicine and biology. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative therapeutic solutions.